Deca-1,3,8-trien-5-one: Structural Dynamics, Synthetic Methodologies, and Application in Molecular Design
Deca-1,3,8-trien-5-one: Structural Dynamics, Synthetic Methodologies, and Application in Molecular Design
Executive Summary
Polyunsaturated ketones represent a highly versatile class of molecules within modern organic chemistry, serving as critical intermediates for complex molecular architectures and acting as key signaling compounds in chemical ecology [1]. Deca-1,3,8-trien-5-one (CAS: 62400-69-5) is a prime exemplar of this class. Characterized by a cross-conjugated 1,3-diene system, a central carbonyl core, and an isolated terminal alkene, this molecule offers orthogonal reactivity handles. This whitepaper provides an in-depth technical analysis of Deca-1,3,8-trien-5-one, detailing its physicochemical profile, mechanistic reactivity, and a validated synthetic protocol designed for researchers in drug development and synthetic ecology.
Physicochemical Profiling and Structural Analysis
The utility of Deca-1,3,8-trien-5-one stems from its highly specific stereoelectronic properties. The molecule features a rigid, planar conjugated system (C1–C5) that acts as an electron sink, paired with a flexible aliphatic tail containing an isolated double bond (C8–C9).
Quantitative Data Summary
The following table summarizes the computed physical and structural properties of Deca-1,3,8-trien-5-one, which are critical for predicting its pharmacokinetic behavior and reactivity profiles [1].
| Property | Value | Significance in Molecular Design |
| Molecular Formula | C₁₀H₁₄O | Defines the polyunsaturated ketone framework. |
| Molecular Weight | 150.22 g/mol | Highly ligand-efficient; ideal fragment for drug discovery. |
| Exact Mass | 150.104465 Da | Critical for High-Resolution Mass Spectrometry (HRMS) validation. |
| XLogP3 | 2.5 | Optimal lipophilicity for membrane permeability in biological assays. |
| Topological Polar Surface Area | 17.1 Ų | Low TPSA indicates excellent potential for blood-brain barrier (BBB) penetration. |
| Rotatable Bonds | 5 | Balances conformational flexibility with the rigidity of the diene motif. |
| Hydrogen Bond Acceptors | 1 | The C5 carbonyl oxygen serves as the sole H-bond acceptor. |
Structural Dynamics & Mechanistic Reactivity
The structural framework of Deca-1,3,8-trien-5-one dictates a divergent reactivity profile. The molecule is not merely a passive carbon chain; it is a highly programmable synthetic module [2].
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The 1,3-Diene Motif (C1–C4): Because it is conjugated to the C5 carbonyl, this diene is electron-deficient. It is primed for normal-demand and inverse-electron-demand Diels-Alder cycloadditions, allowing for the rapid construction of complex bicyclic systems.
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The C5 Carbonyl: Acts as a hard electrophilic center and a directing group. It activates the adjacent double bonds toward Michael additions (conjugate additions) by stabilizing the resulting enolate intermediate.
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The Isolated C8 Alkene: Being unconjugated and electron-rich, this alkene reacts orthogonally to the diene. It can be selectively targeted for epoxidation, dihydroxylation, or olefin cross-metathesis without disrupting the conjugated core.
Divergent reactivity pathways of the trienone scaffold enabling complex molecular design.
De Novo Synthesis Protocol: A Self-Validating Workflow
To harness Deca-1,3,8-trien-5-one for downstream applications, a robust, stereocontrolled synthesis is required. The following protocol utilizes a Weinreb Amide intermediate coupled with a Grignard reagent.
Causality of Experimental Design: Direct addition of a Grignard reagent to an acid chloride often results in over-alkylation, yielding a tertiary alcohol. By converting 2,4-pentadienoic acid to a Weinreb amide (N-methoxy-N-methylamide), the incoming Grignard reagent forms a stable, five-membered metal chelate. This tetrahedral intermediate survives until the reaction is quenched with aqueous acid, exclusively yielding the desired ketone.
Step-by-Step Methodology
Phase 1: Preparation of the Weinreb Amide
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Activation: Dissolve 2,4-pentadienoic acid (1.0 eq) in anhydrous dichloromethane (DCM) under an argon atmosphere. Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI, 1.2 eq) and Hydroxybenzotriazole (HOBt, 1.2 eq). Stir for 15 minutes to form the active ester.
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Amidation: Add N,O-dimethylhydroxylamine hydrochloride (1.5 eq) followed by dropwise addition of N,N-Diisopropylethylamine (DIPEA, 3.0 eq).
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Validation: Monitor via TLC (UV active). The highly conjugated active ester will convert to the Weinreb amide. Wash with 1M HCl and brine, dry over MgSO₄, and concentrate.
Phase 2: Grignard Reagent Formation
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Initiation: In a flame-dried flask, suspend magnesium turnings (1.2 eq) in anhydrous THF. Add a single crystal of iodine to activate the magnesium surface (causality: removes the passive MgO layer).
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Insertion: Add 3-pentenyl bromide (1.1 eq) dropwise. Maintain a gentle reflux to ensure the formation of 3-pentenylmagnesium bromide.
Phase 3: Nucleophilic Acyl Substitution
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Coupling: Cool the Weinreb amide solution (from Phase 1) in anhydrous THF to -78 °C using a dry ice/acetone bath. (Causality: Strict thermal control prevents the polymerization of the sensitive 1,3-diene).
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Addition: Add the Grignard reagent dropwise. Stir at -78 °C for 1 hour, then gradually warm to 0 °C.
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Quench & Isolate: Quench the stable chelate with saturated aqueous NH₄Cl. Extract with diethyl ether. The organic layer will contain the crude Deca-1,3,8-trien-5-one. Purify via silica gel flash chromatography.
Retrosynthetic strategy and forward synthesis of Deca-1,3,8-trien-5-one via Weinreb amide.
Applications in Drug Discovery and Chemical Ecology
Chemical Ecology: Pheromone Analog Design
Polyunsaturated ketones are heavily implicated in insect communication. Deca-1,3,8-trien-5-one serves as a foundational structural model for synthesizing complex sex pheromones, such as (2E,5R,6E,8E)-5,7-dimethyldeca-2,6,8-trien-4-one, the primary sex pheromone of the Israeli pine bast scale [2]. By understanding the geometric constraints (E/Z isomerism) of the 1,3-diene in Deca-1,3,8-trien-5-one, researchers can design synthetic analogs for use in integrated pest management (IPM) systems, utilizing these compounds as highly specific biological attractants.
Drug Development: Scaffold Generation
In medicinal chemistry, the shift away from "flat" aromatic rings toward sp³-rich, three-dimensional scaffolds has driven the demand for versatile building blocks. Deca-1,3,8-trien-5-one answers this call. Through stereoselective Diels-Alder reactions utilizing the 1,3-diene, medicinal chemists can rapidly generate bridged or fused bicyclic systems [2]. The retained C5 ketone and C8 alkene provide immediate handles for further functionalization, such as reductive amination or cross-coupling, enabling the rapid population of screening libraries for orphan GPCR targets or novel kinase inhibitors.
References
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National Center for Biotechnology Information. "PubChem Compound Summary for CID 71386760, Deca-1,3,8-trien-5-one" PubChem, [Link]
